1-methyl-1H-indole-4-carbaldehyde
Cat. No. B163010
M. Wt: 159.18 g/mol
InChI Key: GFTNSZIYQMJJMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05182282
Procedure details
34 g of indol 4-carboxaldehyde in 800 ml of methylene chloride were mixed for 4 hours at ambient temperature with 79.5 g of tetrabutyl ammonium hydrogen sulfate and 16.04 ml of methyl iodide in 400 ml of 5N sodium hydroxide and 300 ml of methylene chloride were added, followed by decanting and extraction was effected with methylene chloride. The organic phase was washed with a saturated aqueous solution of sodium chloride, dried and concentrated to dryness. Tho residue was chromatographed on silica (eluant: methylene chloride) to obtain 36.8 g of the expected product melting at <40° C.
Name
Identifiers
|
REACTION_CXSMILES
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[NH:1]1[C:9]2[CH:8]=[CH:7][CH:6]=[C:5]([CH:10]=[O:11])[C:4]=2[CH:3]=[CH:2]1.[CH3:12]I>C(Cl)Cl.S([O-])(O)(=O)=O.C([N+](CCCC)(CCCC)CCCC)CCC.[OH-].[Na+]>[CH3:12][N:1]1[C:9]2[CH:8]=[CH:7][CH:6]=[C:5]([CH:10]=[O:11])[C:4]=2[CH:3]=[CH:2]1 |f:3.4,5.6|
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Inputs
Step One
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Name
|
|
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Quantity
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34 g
|
|
Type
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reactant
|
|
Smiles
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N1C=CC=2C(=CC=CC12)C=O
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|
Name
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|
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Quantity
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16.04 mL
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|
Type
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reactant
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Smiles
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CI
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Name
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|
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Quantity
|
800 mL
|
|
Type
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solvent
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|
Smiles
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C(Cl)Cl
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|
Name
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|
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Quantity
|
79.5 g
|
|
Type
|
catalyst
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Smiles
|
S(=O)(=O)(O)[O-].C(CCC)[N+](CCCC)(CCCC)CCCC
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|
Name
|
|
|
Quantity
|
400 mL
|
|
Type
|
solvent
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|
Smiles
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[OH-].[Na+]
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|
Name
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|
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Quantity
|
300 mL
|
|
Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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were added
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CUSTOM
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Type
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CUSTOM
|
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Details
|
by decanting
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extraction
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WASH
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Type
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WASH
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|
Details
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The organic phase was washed with a saturated aqueous solution of sodium chloride
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CUSTOM
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Type
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CUSTOM
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|
Details
|
dried
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated to dryness
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CUSTOM
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Type
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CUSTOM
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|
Details
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Tho residue was chromatographed on silica (eluant: methylene chloride)
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Outcomes
Product
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Name
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|
|
Type
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product
|
|
Smiles
|
CN1C=CC=2C(=CC=CC12)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 36.8 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
